Cas no 117047-07-1 (3'-Methoxypuerarin)

• Product Name: 3'-Methoxypuerarin
• CAS No: 117047-07-1
• MF: C₂₂H₂₂O₁₀
• MW: 446.4041
• MDL: MFCD21363095
• CID: 213171
• PubChem ID: 5319485
• Update Time: 2024-11-03

3'-Methoxypuerarin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-
• 3’-Methoxy Puerarin
• 3`- Methoxy Puerarin
• 1,3-DICAFFEOYLQUINIC ACID
• 3'-Methoxy Puerarin
• 3-METHOXY PUERARIN
• 8-beta-D-Glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one
• Puerariaglycoside 3
• Methoxypuerarin, 3'-
• 3’-MethoxyPuerarin
• BCP18759
• 7-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(3R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]ch
• 3'-Methoxypuerarin
• 3 Pound feminine-Methoxy Puerarin
• 3 pound feminine- Methoxy Puerarin
• CS-0018298
• 117047-07-1
• Q-100079
• 3'- METHOXY PUERARIN
• 3 inverted exclamation mark - METHOXY PUERARIN
• 3 inverted exclamation mark -Methoxy puerarin
• 7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• CHEMBL3902210
• HY-N1978
• PD100425
• (8-beta-d-glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-4h-1-benzopyran-4-one)
• 7-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
• SCHEMBL8582185
• MS-28051
• AKOS030573599
• AC-34376
• 3invertedexclamationmark-Methoxypuerarin
• Pueraria glycoside 3
• 4',7-Dihydroxy 3'-methoxyisoflavone 8-C-glucoside
• 1ST161122
• DA-69979
• 3'-Methoxypuerarin7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one; 3-Methoxy puerarin
• 3''-methoxypuerarin

• MDL： MFCD21363095
• Inchi： 1S/C22H22O10/c1-30-14-6-9(2-4-12(14)24)11-8-31-21-10(17(11)26)3-5-13(25)16(21)22-20(29)19(28)18(27)15(7-23)32-22/h2-6,8,15,18-20,22-25,27-29H,7H2,1H3
• InChI Key： HQQUZVFMUSCUJS-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])([H])O[H])C([H])(C([H])(C([H])(C1([H])C1=C(C([H])=C([H])C2C(C(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])=C([H])OC1=2)=O)O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 446.12100
• Monoisotopic Mass: 446.12129689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 166
• Molecular Weight: 446.4

Experimental Properties

• Color/Form: Powder
• Density: 1.583
• Melting Point: 212-213 ºC
• Boiling Point: 706.0±60.0 °C at 760 mmHg
• Flash Point: 247.5±26.4 °C
• PSA: 170.05000
• LogP: 0.39470
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

3'-Methoxypuerarin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：4°C, sealed storage, away from moisture and light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides
• Isoflavones
• Flavonoids